5-(2-Methoxy-ethoxy)-pyridine-2-carboxylic acid methyl ester

• CAS No.: 1262860-55-8
• Molecular Formula: C10H13NO4
• Molecular Weight: 211.21 g/mol
• IUPAC Name: methyl 5-(2-methoxyethoxy)pyridine-2-carboxylate
• InChI: InChI=1S/C10H13NO4/c1-13-5-6-15-8-3-4-9(11-7-8)10(12)14-2/h3-4,7H,5-6H2,1-2H3
• InChI Key: DQRXMMCTYRVWKZ-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=CN=C(C=C1)C(=O)OC

Description

5-(2-Methoxy-ethoxy)-pyridine-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C10H13NO4 and its molecular weight is 211.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a precooled solution of 5-hydroxy-pyridine-2-carboxylic acid methyl ester (CAS registry 30766-12-2) (150 mg, 0.980 mmol) and 2-methoxyethanol (82 mg, 0.085 ml, 1.077 mmol) in THF (10 ml) was added at 0° C. triphenylphosphine (397 mg, 1.469 mmol) and the reaction mixture was stirred for 10 min at 0° C. A solution of DIAD (316 mg, 1.469 mmol) in THF (5 ml) was added and the mixture was stirred at room temperature for 19.5 h. After dilution with EtOAc, the crude mixture was extracted with water and brine, the aqueous layers were reextracted with EtOAc, the combined organic extracts dried over Na2SO4, filtered and the filtrate concentrated to yield the title compound after flash chromatography on silica gel (DCM/EtOAc gradient 0-3 min 60:40; 3-35 min 60:40 to 25:75).